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Compound of Interest

Compound Name: Methyl indole-6-carboxylate

Cat. No.: B024179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Methyl
indole-6-carboxylate powder. It is intended for laboratory personnel and professionals in drug

development who work with this compound. This document outlines the known hazards, proper

handling procedures, personal protective equipment, and emergency measures. Furthermore,

it details its application in the synthesis of bioactive molecules and its relevance to key

signaling pathways in cancer research.

Chemical and Physical Properties
Methyl indole-6-carboxylate is an off-white crystalline powder.[1] It serves as a versatile

building block in organic synthesis, particularly in the development of pharmaceuticals and

other bioactive compounds.[1][2]
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Property Value References

Molecular Formula C₁₀H₉NO₂ [1][3][4]

Molecular Weight 175.18 g/mol [1][3][4]

CAS Number 50820-65-0 [1][3][4]

Appearance Off-white crystalline powder [1]

Melting Point 76-84 °C [1][3]

Purity ≥ 97% [3]

Storage Temperature 0-8°C [1]

Hazard Identification and Safety Precautions
Methyl indole-6-carboxylate is classified as a hazardous substance. Proper handling and the

use of personal protective equipment are crucial to ensure laboratory safety.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source:[3][4]

Precautionary Statements
A series of precautionary statements are associated with the handling of Methyl indole-6-
carboxylate, outlining measures to prevent exposure and injury.[4]

| Code | Precautionary Statement | |---|---|---| | P261 | Avoid breathing

dust/fume/gas/mist/vapors/spray. | | P264 | Wash skin thoroughly after handling. | | P271 | Use

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3901097/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11318749/
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://pmc.ncbi.nlm.nih.gov/articles/PMC3901097/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11318749/
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://pmc.ncbi.nlm.nih.gov/articles/PMC3901097/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11318749/
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://pmc.ncbi.nlm.nih.gov/articles/PMC3901097/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3901097/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11318749/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11318749/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3901097/
https://www.benchchem.com/product/b024179?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11318749/
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.benchchem.com/product/b024179?utm_src=pdf-body
https://www.benchchem.com/product/b024179?utm_src=pdf-body
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


only outdoors or in a well-ventilated area. | | P280 | Wear protective gloves/protective

clothing/eye protection/face protection. | | P302+P352 | IF ON SKIN: Wash with plenty of soap

and water. | | P304+P340 | IF INHALED: Remove person to fresh air and keep comfortable for

breathing. | | P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. | | P312 | Call a POISON

CENTER or doctor if you feel unwell. |

Source:[3][4]

Personal Protective Equipment (PPE)
To minimize the risk of exposure, the following personal protective equipment should be worn

when handling Methyl indole-6-carboxylate powder:

Eye Protection: Chemical safety goggles or a face shield.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[3]

Respiratory Protection: A NIOSH-approved N95 dust mask or higher-level respirator,

especially when handling large quantities or in poorly ventilated areas.[3]

Skin and Body Protection: A laboratory coat and appropriate protective clothing.[5]

Handling, Storage, and Disposal
Handling

Handle in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid generating dust.[5]

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Storage
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Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

Recommended long-term storage is at 2-8°C.[2]

Disposal
Dispose of contents and container in accordance with local, regional, and national

regulations.[2]

Do not allow the product to enter drains or waterways.[2]

First Aid Measures
In case of exposure, follow these first aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops or

persists.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2]

Application in the Synthesis of Bioactive Molecules
Methyl indole-6-carboxylate is a key intermediate in the synthesis of various pharmaceutical

compounds, including inhibitors of receptor tyrosine kinases (RTKs) such as EGFR and

VEGFR-2, which are implicated in cancer.[1]

Experimental Protocol: Synthesis of a Methyl-1-methyl-
1H-indole-6-carboxylate Derivative
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This protocol describes the N-methylation of Methyl indole-6-carboxylate, a common first

step in the synthesis of more complex derivatives.

Materials:

Methyl-1H-indole-6-carboxylate

Potassium hydroxide (KOH)

Acetone

Methyl iodide

Ethyl acetate

Hexane

Ethanol (70%)

Stir plate and stir bar

Round-bottom flask

Column chromatography apparatus

Silica gel

Procedure:

In a round-bottom flask, dissolve Methyl-1H-indole-6-carboxylate (0.19 g, 1 mmol) in 10 ml of

acetone.

Add an aqueous solution of KOH (0.168 g, 3 mmol) to the flask.

Stir the mixture at 20°C for 30 minutes.

Add methyl iodide (1.5 ml, 1.1 mmol) to the reaction mixture.

Continue stirring for 2 hours.
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Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, concentrate the mixture under reduced pressure.

Purify the crude product using column chromatography on silica gel, eluting with a 1:9

mixture of ethyl acetate and hexane.

Recrystallize the purified product from 70% ethanol to yield methyl-1-methyl-1H-indole-6-

carboxylate.

This protocol is adapted from a published synthetic procedure.[1]

Relevance to Signaling Pathways
Derivatives of Methyl indole-6-carboxylate have been investigated as inhibitors of key

signaling pathways involved in cancer cell proliferation and survival, such as the

PI3K/Akt/mTOR and the EGFR/VEGFR-2 pathways.[1][7]

PI3K/Akt/mTOR Signaling Pathway
The PI3K/Akt/mTOR pathway is a crucial intracellular signaling cascade that regulates cell

growth, proliferation, and survival.[7] Dysregulation of this pathway is a common feature of

many cancers. Indole-based compounds have been shown to modulate this pathway, making it

a target for drug development.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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